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Introduction

Peforelin, a synthetic analog of gonadotropin-releasing hormone (GnRH), is utilized in swine
reproduction to synchronize estrus in sexually mature gilts.[1] Its application is particularly
effective following a progestogen treatment, such as with altrenogest, to inhibit the estrous
cycle. By mimicking the action of endogenous GnRH, Peforelin stimulates the release of
follicle-stimulating hormone (FSH) and luteinizing hormone (LH) from the anterior pituitary,
which in turn promotes follicular development and ovulation.[1] These application notes provide
detailed protocols for the use of Peforelin in gilts for estrus synchronization, summarize key
guantitative data on its efficacy, and illustrate the underlying signaling pathways and
experimental workflows.

Mechanism of Action

Peforelin acts as an agonist at the GnRH receptors on the surface of gonadotrope cells in the
anterior pituitary gland.[2] The binding of Peforelin to these G-protein coupled receptors
initiates an intracellular signaling cascade. This process is primarily mediated through the Gg-
protein, which activates phospholipase C (PLC). PLC then cleaves phosphatidylinositol 4,5-
bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[3] IP3
triggers the release of intracellular calcium stores, while DAG activates protein kinase C (PKC).
[3] These events lead to the activation of downstream mitogen-activated protein kinase (MAPK)
cascades, which ultimately results in the synthesis and release of FSH and LH.[4]
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Caption: Peforelin signaling pathway in a pituitary gonadotrope cell.

Experimental Protocols

The following protocols are based on established research methodologies for estrus
synchronization in gilts using Peforelin.[1]

Protocol 1: Estrus Synchronization in Gilts

Obijective: To synchronize estrus in a group of sexually mature gilts.

Materials:

Sexually mature gilts (at least one observed estrus)

Altrenogest (e.g., Regumate®)

Peforelin (e.g., Maprelin®)

Syringes and needles for intramuscular injection

Teaser boar for estrus detection

Procedure:
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e Progestogen Treatment: Administer altrenogest orally to each gilt at a dose of 20 mg per day
for 18 consecutive days.[1]

» Peforelin Administration: Forty-eight hours after the final altrenogest administration, inject
each gilt intramuscularly in the neck with a single dose of 150 ug of Peforelin.[1]

» Estrus Detection: Begin estrus detection 72 hours after the last altrenogest treatment (24
hours after Peforelin injection) using a teaser boar.[1] Perform estrus detection at least twice
daily. Gilts are typically in standing heat and ready for insemination from the second day after
Peforelin administration.[1]

e Insemination: Inseminate gilts that exhibit a standing heat response. The timing of
insemination relative to the onset of estrus may vary based on farm-specific protocols. A
common practice is to inseminate 12 and 24 hours after the first detection of standing heat.

Experimental Workflow for Estrus Synchronization in
Gilts
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Caption: Experimental workflow for Peforelin-based estrus synchronization.
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Data Presentation

The following tables summarize quantitative data from a study evaluating the efficacy of

Peforelin for estrus synchronization in gilts compared to a control group that received

altrenogest but no Peforelin.[1]

Table 1: E i E . in Gil

Treatment Number of Estrus Rate Pregnancy Farrowing
Group Gilts (n) (%) Rate (%) Rate (%)
Peforelin (PG) 40 90.0 97.2 95.0
Control (CG) 42 78.5 87.9 88.6
Statistically

significant

difference (p <
0.05) compared
to the control

group.[1]

Table 2: Litter Performance in Gilts

Total Piglets Born

Treatment Group
(mean % SD)

Live Born Piglets
(mean % SD)

Stillborn Piglets
(mean * SD)

Peforelin (PG) 11.48 +2.89

10.97 +£2.82

0.51+0.88

Control (CG) 11.63+3.12

11.08 + 3.01

0.55+0.93

No statistically
significant differences
were found between
the groups for these

parameters.[1]

Conclusion
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The use of Peforelin following an 18-day altrenogest treatment is an effective method for
synchronizing estrus in sexually mature gilts. The provided protocols and data demonstrate that
Peforelin can significantly increase both the estrus rate and pregnancy rate in treated gilts
compared to untreated controls.[1] While no significant impact on litter size was observed in the
cited study, the improved reproductive efficiency through better synchronization offers
considerable advantages for swine production management.[1] The understanding of the
GnRH signaling pathway provides a basis for further research and development of reproductive
technologies in swine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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